50-45-3

2,3-Dichlorobenzoic acid

In Stock

• CAS RN:
• 50-45-3

• Formula:
• C7H4Cl2O2

• InChI:
• InChI=1S/C7H4Cl2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11)

• InChIKey:
• QAOJBHRZQQDFHA-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  2,3-Dichlorobenzoic acid is the main impurity of lamotrigine. It is a chlorobenzoate compound.
  2,3-Dichlorobenzoic acid is an intermediate metabolite of polychlorinated biphenyls (PCBs).
  2,3-dichlorobenzoic acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 2 and 3 are substituted by chloro groups. It has a role as an impurity and a bacterial xenobiotic metabolite. It is a chlorobenzoic acid and a dichlorobenzene. It derives from a benzoic acid. It is a conjugate acid of a 2,3-dichlorobenzoate.
  

N-cyano-N'-[4-(1H-imidazol-5-yl)-2-methylphenyl]methanimidamide

• CAS RN:
• 89250-45-3

• Formula:
• C12H11N5

• InChI:
• InChI=1S/C12H11N5/c1-9-4-10(12-5-14-7-17-12)2-3-11(9)16-8-15-6-13/h2-5,7-8H,1H3,(H,14,17)(H,15,16)

• InChIKey:
• KVBFGJHQGLBKFA-UHFFFAOYSA-N

• N-cyano-N'-[4-(1H-imidazol-5-yl)-2-methylphenyl]methanimidamide is a useful research compound. Its molecular formula is C12H11N5 and its molecular weight is 225.25 g/mol. The purity is usually 95%.

Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranoside

In Stock

• CAS RN:
• 13350-45-3

• Formula:
• C15H22O9S

• InChI:
• InChI=1S/C15H22O9S/c1-7(16)20-6-11-12(21-8(2)17)13(22-9(3)18)14(23-10(4)19)15(24-11)25-5/h11-15H,6H2,1-5H3/t11-,12-,13+,14-,15+/m1/s1

• InChIKey:
• XWFUCHLBRWBKGN-QMIVOQANSA-N

• Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranoside is a useful research compound. Its molecular formula is C15H22O9S and its molecular weight is 378.4 g/mol. The purity is usually 95%.

4-Amino-3,5-dibromobenzenesulfonamide

In Stock

• CAS RN:
• 39150-45-3

• Formula:
• C6H6Br2N2O2S

• InChI:
• InChI=1S/C6H6Br2N2O2S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2H,9H2,(H2,10,11,12)

• InChIKey:
• DLXJPWSYRLLYSV-UHFFFAOYSA-N

• 4-Amino-3,5-dibromobenzenesulfonamide, also known as 4-Amino-3,5-dibromobenzenesulfonamide, is a useful research compound. Its molecular formula is C6H6Br2N2O2S and its molecular weight is 330 g/mol. The purity is usually 95%.

Cerium

In Stock

• CAS RN:
• 13550-45-3

• Formula:
• Ce

• InChI:
• InChI=1S/Ce

• InChIKey:
• GWXLDORMOJMVQZ-UHFFFAOYSA-N

• Cerium, also known as 58CE or Cer, belongs to the class of inorganic compounds known as homogeneous lanthanide compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a lanthanide atom. Cerium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Outside of the human body, cerium can be found in a number of food items such as black-eyed pea, black walnut, green bell pepper, and japanese pumpkin. This makes cerium a potential biomarker for the consumption of these food products.
  Cerium, turnings or gritty powder appears as a gray metallic solid. Specific gravity 6.78. Turnings or gritty powder. Contact may burn skin, eyes or mucous membranes. May be toxic by ingestion, inhalation or skin absorption. Used to make other chemicals.
  Cerium is a lanthanoid atom and a f-block element atom.

N-(4-Bromophenyl-N-(3-cyanophenyl)amine

In Stock

• CAS RN:
• 458550-45-3

• Formula:
• C13H9BrN2

• InChI:
• InChI=1S/C13H9BrN2/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-8,16H

• InChIKey:
• KNBAHWVBIOSXQS-UHFFFAOYSA-N

• N-(4-Bromophenyl-N-(3-cyanophenyl)amine is a useful research compound. Its molecular formula is C13H9BrN2 and its molecular weight is 273.13 g/mol. The purity is usually 95%.

2-Methyl-1-[(3-methylphenyl)methyl]indole-3-carbaldehyde

Usually In Stock

• CAS RN:
• 592550-45-3

• Formula:
• C18H17NO

• InChI:
• InChI=1S/C18H17NO/c1-13-6-5-7-15(10-13)11-19-14(2)17(12-20)16-8-3-4-9-18(16)19/h3-10,12H,11H2,1-2H3

• InChIKey:
• KDDQKVCNVZXECE-UHFFFAOYSA-N

• 2-Methyl-1-[(3-methylphenyl)methyl]indole-3-carbaldehyde is a useful research compound. Its molecular formula is C18H17NO and its molecular weight is 263.3 g/mol. The purity is usually 95%.

4-[ethyl(phenyl)sulfamoyl]-N-(2-methoxyphenyl)benzamide

In Stock

• CAS RN:
• 762250-45-3

• Formula:
• C22H22N2O4S

• InChI:
• InChI=1S/C22H22N2O4S/c1-3-24(18-9-5-4-6-10-18)29(26,27)19-15-13-17(14-16-19)22(25)23-20-11-7-8-12-21(20)28-2/h4-16H,3H2,1-2H3,(H,23,25)

• InChIKey:
• BYVIYRDYWBTFHU-UHFFFAOYSA-N

• 4-[ethyl(phenyl)sulfamoyl]-N-(2-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C22H22N2O4S and its molecular weight is 410.49. The purity is usually 95%.

Ethyl 5-(2-bromobenzamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-45-3

• Formula:
• C22H15BrClN3O4S

• InChI:
• InChI=1S/C22H15BrClN3O4S/c1-2-31-22(30)18-15-11-32-20(25-19(28)14-5-3-4-6-16(14)23)17(15)21(29)27(26-18)13-9-7-12(24)8-10-13/h3-11H,2H2,1H3,(H,25,28)

• InChIKey:
• DLHNQKODLDVOKI-UHFFFAOYSA-N

• Ethyl 5-(2-bromobenzamido)-3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15BrClN3O4S and its molecular weight is 532.79. The purity is usually 95%.

N-({1-[3-(2-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide

In Stock

• CAS RN:
• 924850-45-3

• Formula:
• C21H25N3O3

• InChI:
• InChI=1S/C21H25N3O3/c1-16(25)23(2)15-21-22-17-9-4-5-10-18(17)24(21)13-8-14-27-20-12-7-6-11-19(20)26-3/h4-7,9-12H,8,13-15H2,1-3H3

• InChIKey:
• ZAUGGOHBBAFBGM-UHFFFAOYSA-N

• N-({1-[3-(2-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-N-methylacetamide is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.449. The purity is usually 95%.

(E)-1-(1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-one

In Stock

• CAS RN:
• 144850-45-3

• Formula:
• C14H16O3

• InChI:
• InChI=1S/C14H16O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8H,9H2,1-3H3

• InChIKey:
• LXFNQCGNCFRKRR-UHFFFAOYSA-N

• (E)-1-(1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-one is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.

4-(2-Azidoethoxy)thiane

In Stock

• CAS RN:
• 2138150-45-3

• Formula:
• C7H13N3OS

• InChI:
• InChI=1S/C7H13N3OS/c8-10-9-3-4-11-7-1-5-12-6-2-7/h7H,1-6H2

• InChIKey:
• LZEQKKSFLIAYNP-UHFFFAOYSA-N

• 4-(2-Azidoethoxy)thiane is a useful research compound. Its molecular formula is C7H13N3OS and its molecular weight is 187.26. The purity is usually 95%.

2-cyclopropyl-N-(2,4,6-trimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

In Stock

• CAS RN:
• 2549050-45-3

• Formula:
• C19H20N4O

• InChI:
• InChI=1S/C19H20N4O/c1-11-8-12(2)18(13(3)9-11)21-19(24)15-6-7-17-20-16(14-4-5-14)10-23(17)22-15/h6-10,14H,4-5H2,1-3H3,(H,21,24)

• InChIKey:
• BBRYKZRWBRBAPU-UHFFFAOYSA-N

• 2-cyclopropyl-N-(2,4,6-trimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is a useful research compound. Its molecular formula is C19H20N4O and its molecular weight is 320.4 g/mol. The purity is usually 95%.

2,4-Dibromo-3-nitro-benzoic acid methyl ester

In Stock

• CAS RN:
• 2065250-45-3

• Formula:
• C8H5Br2NO4

• InChI:
• InChI=1S/C8H5Br2NO4/c1-15-8(12)4-2-3-5(9)7(6(4)10)11(13)14/h2-3H,1H3

• InChIKey:
• FCFFBEKTCRBOFJ-UHFFFAOYSA-N

• 2,4-Dibromo-3-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C8H5Br2NO4 and its molecular weight is 338.94 g/mol. The purity is usually 95%.